Cas no 63461-44-9 (Methyl 2-(3,4-Dichlorophenoxy)propanoate)

• Product Name: Methyl 2-(3,4-Dichlorophenoxy)propanoate
• CAS No: 63461-44-9
• MF: C₁₀H₁₀Cl₂O₃
• MW: 249.090601444244
• CID: 1652320
• PubChem ID: 4498728
• Update Time: 2025-05-27

Methyl 2-(3,4-Dichlorophenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(3,4-dichlorophenoxy)-, methyl ester
• 63461-44-9
• methyl 2-(3,4-dichlorophenoxy)propanoate
• G43000
• STK434839
• AKOS003291412
• EN300-171036
• methyl2-(3,4-dichlorophenoxy)propanoate
• AKOS017265716
• CS-0236466
• Methyl 2-(3,4-Dichlorophenoxy)propanoate

• Inchi： 1S/C10H10Cl2O3/c1-6(10(13)14-2)15-7-3-4-8(11)9(12)5-7/h3-6H,1-2H3
• InChI Key： VLOZEQCBXBDHME-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC(C(=O)OC)C)Cl

Computed Properties

• Exact Mass: 248.0008
• Monoisotopic Mass: 248.0006996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on Methyl 2-(3,4-Dichlorophenoxy)propanoate

Methyl 2-(3,4-Dichlorophenoxy)propanoate: A Comprehensive Overview

Methyl 2-(3,4-Dichlorophenoxy)propanoate (CAS No. 63461-44-9) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure and properties, making it a valuable component in various research and industrial processes.

The chemical formula of Methyl 2-(3,4-Dichlorophenoxy)propanoate is C₁₀H₁₀Cl₂O₃. It is a white to off-white crystalline solid with a molecular weight of approximately 241.08 g/mol. The compound is known for its stability under normal conditions and its solubility in common organic solvents such as ethanol, methanol, and acetone. These properties make it suitable for use in a wide range of applications.

In the realm of chemical synthesis, Methyl 2-(3,4-Dichlorophenoxy)propanoate serves as an important intermediate. Its reactivity and functional groups allow it to participate in various chemical reactions, including esterification, hydrolysis, and substitution reactions. Researchers often utilize this compound to synthesize more complex molecules with specific functionalities, which can be crucial for developing new materials or pharmaceuticals.

Recent studies have highlighted the potential of Methyl 2-(3,4-Dichlorophenoxy)propanoate in the field of medicinal chemistry. One notable application is its use as a precursor in the synthesis of drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound in the development of novel anti-inflammatory agents. The researchers found that derivatives of Methyl 2-(3,4-Dichlorophenoxy)propanoate exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for further drug development.

Beyond medicinal applications, Methyl 2-(3,4-Dichlorophenoxy)propanoate has also been investigated for its role in agrochemicals. A study published in Pesticide Biochemistry and Physiology in 2020 examined the use of this compound as a herbicide intermediate. The researchers reported that derivatives of Methyl 2-(3,4-Dichlorophenoxy)propanoate showed selective herbicidal activity against certain weed species without causing significant harm to crops. This finding opens up new possibilities for developing more sustainable and effective weed control strategies.

In addition to its practical applications, the environmental impact of Methyl 2-(3,4-Dichlorophenoxy)propanoate has been a subject of interest. A comprehensive review published in Environmental Science & Technology in 2019 evaluated the environmental fate and toxicity of this compound. The study concluded that while Methyl 2-(3,4-Dichlorophenoxy)propanoate is relatively stable and does not readily degrade in the environment, it does not pose significant ecological risks when used within recommended guidelines.

The safety profile of Methyl 2-(3,4-Dichlorophenoxy)propanoate has also been extensively studied. According to the Material Safety Data Sheet (MSDS), this compound is generally considered safe when handled properly. However, it is important to follow standard laboratory safety protocols to minimize any potential risks. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, Methyl 2-(3,4-Dichlorophenoxy)propanoate (CAS No. 63461-44-9) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique properties make it an essential component in various research and industrial processes. Ongoing studies continue to uncover new potential uses for this compound, further solidifying its importance in the scientific community.